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Compound of Interest

Compound Name: 4-Bromoquinazoline

Cat. No.: B1520862

This document provides a comprehensive technical overview of the safety protocols, handling
procedures, and essential Material Safety Data Sheet (MSDS) information for 4-
Bromogquinazoline (CAS No: 354574-59-7). Designed for researchers, chemists, and drug
development professionals, this guide synthesizes critical safety data with field-proven best
practices to ensure minimal risk and maintain laboratory integrity during its use as a vital
chemical intermediate.

Compound Identification and Key Physicochemical
Properties

4-Bromoquinazoline is a halogenated heterocyclic compound widely utilized as a building
block in medicinal chemistry and materials science.[1][2] Understanding its fundamental
properties is the first step in establishing a safe handling framework. While comprehensive
experimental data is limited, the properties can be reliably computed or inferred from closely
related analogs.
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Property

Data

Source(s)

Chemical Name

4-Bromoquinazoline

[3]

CAS Number 354574-59-7 [31[4]
Molecular Formula CsHsBrN2 [3]
Molecular Weight 209.04 g/mol [3]
Physical Form Solid

> 110 °C (> 230 °F) (Data for

4-Bromoquinoline)

Flash Point

Stabilit Stable under normal laboratory
ability N
and storage conditions.

Hazard Identification and Toxicological Assessment

Based on data from Safety Data Sheets for 4-Bromoquinazoline and structurally similar
compounds like 4-Bromoisoquinoline, the compound presents several key hazards that
necessitate stringent control measures.[6][7]

GHS Hazard Classification:
 Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[6]

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[6][7]

H335: May cause respiratory irritation.[6][7][8]

Toxicological Profile and Mechanistic Insights: The toxicological profile is characteristic of many
halogenated heterocyclic compounds. The bromine atom, an electron-withdrawing group, can
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influence the molecule's reactivity with biological macromolecules.

o Dermal and Ocular Irritation: Direct contact with the skin or eyes can lead to localized
inflammation, redness, and pain.[6] The irritant nature likely stems from the compound'’s
ability to interact with proteins and lipids in epithelial tissues.

e Respiratory Irritation: Inhalation of airborne dust or aerosols can irritate the mucous
membranes of the respiratory tract, leading to coughing and discomfort.[6][8] This
underscores the critical need for handling in a well-ventilated environment.

o Oral Toxicity: Ingestion is harmful, and immediate medical attention should be sought if this
occurs.[6]

Hierarchy of Controls: A Framework for Safe
Handling

To mitigate the identified hazards, a systematic approach based on the hierarchy of controls
must be implemented. This framework prioritizes the most effective measures to ensure
personnel safety.

© 2025 BenchChem. All rights reserved. 3/14 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://aksci.com/sds/5479EM_SDS.pdf
https://store.apolloscientific.co.uk/storage/msds/OR14319_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1520862?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hierarchy of Controls for 4-Bromoquinazoline

Engineering Controls

(Most Effective)

_ . * Use in a certified chemical fume hood.
Administrative Controls I
» Ensure adequate ventilation.

Personal Protective Equipment (PPE) - Provide mandatory safety training.

« Develop and follow Standard Operating Procedures (SOPSs).
* Restrict access to authorized personnel.

(Last Line of Defense)

« Wear appropriate gloves, lab coat, and eye protection.
« Use respiratory protection if needed.

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes engineering and administrative measures over
PPE.

Engineering Controls

The primary engineering control for handling 4-Bromoquinazoline is a certified chemical fume
hood.[9] This is non-negotiable. The fume hood serves two critical functions: it contains dust
and potential vapors to prevent inhalation and protects the user from accidental splashes.[4]
[10]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. The selection of appropriate
PPE must be based on a thorough risk assessment.
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Body Part

Required PPE

Specifications and Best
Practices

Eyes/Face

Safety Goggles & Face Shield

Goggles must provide a
complete seal around the
eyes. A face shield worn over
goggles is required when there
is a significant risk of
splashing.[11][12]

Hands

Chemical-Resistant Gloves

Nitrile, neoprene, or butyl
rubber gloves are
recommended.[6][13] Always
inspect gloves for degradation
before use and change them
immediately upon
contamination.[11] For direct
handling, consider double-

gloving.

Body

Chemical-Resistant Lab Coat

A long-sleeved, fully-buttoned
lab coat is mandatory to
protect against skin contact.
[11]

Respiratory

N95 Respirator or Higher

A NIOSH-approved respirator
should be used if handling
outside a fume hood or if dust

generation is unavoidable.[14]

Standard Operating Procedures: From Bench to

Storage

Adherence to a strict, step-by-step protocol is essential for minimizing exposure and ensuring

experimental integrity.

Experimental Handling Protocol
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e Preparation:

o Confirm the chemical fume hood has a valid certification.

o Designate a specific area within the hood for handling 4-Bromoquinazoline to contain
potential contamination.

o Don all required PPE (lab coat, safety goggles, gloves).[11]

 Aliquotting and Weighing:

o Perform all manipulations of the solid compound within the fume hood.

o Use non-sparking tools to handle the material.[4][10]

o To minimize dust formation, avoid pouring the powder. Instead, use a spatula to carefully
transfer the solid.

e Post-Handling:

[e]

Tightly seal the primary container immediately after use.[4]

[e]

Decontaminate the designated work area, balance, and any equipment used.

o

Carefully remove PPE, ensuring the outer surfaces are not touched. Remove gloves last.

[¢]

Wash hands thoroughly with soap and water after handling is complete.[6][14]

Storage and Incompatibility

Proper storage is crucial for maintaining the compound's stability and preventing hazardous
reactions.

» Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][15]
Some suppliers recommend refrigerated storage (2-8°C).[14] The storage area should be
secured and accessible only to authorized personnel.[5][8]

e Incompatible Materials: Keep away from strong oxidizing agents.[16]
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Emergency Procedures: Spill and Exposure
Response

Preparedness is key to managing unexpected events. All personnel must be familiar with these

procedures before beginning work.

Accidental Release (Spill) Response
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Assess Spill Size & Risk

Minor Major

Minor Spill Major Spill

(Inside Fume Hood) (Outside Containment)

Alert personnel in the immediate area. Evacuate the laboratory.
Ensure fume hood is operational. Alert supervisor and EHS.

l l

Don additional PPE if necessary
(e.g., respirator, double gloves).

l

Clean up using dry methods.
Avoid generating dust.
Use a plastic dustpan and brush.

l

Place waste in a sealed, labeled containerj

.

Decontaminate area and equipment.

Restrict access to the area.

Click to download full resolution via product page

Caption: A decision workflow for responding to a 4-Bromoquinazoline spill.
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Minor Spill Cleanup Protocol (Inside a Fume Hood):

Alert others in the immediate vicinity.
e Ensure you are wearing the appropriate PPE.[4]

o Gently cover the spill with an inert absorbent material if a solution, or proceed with dry
cleanup for solids.

o Carefully sweep or scoop the material into a clearly labeled, sealable waste container.[6][14]
DO NOT use compressed air or methods that generate dust.[6]

o Decontaminate the area with a suitable solvent and wash with soap and water.

» Dispose of the waste through your institution's hazardous waste program.[4]

First Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.[17]
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Exposure Route First Aid Protocol

Move the affected person to fresh air
) immediately. If breathing is difficult or has
Inhalation . e I
stopped, provide artificial respiration. Seek

immediate medical attention.[5][12][18]

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of
Skin Contact soap and water for at least 15 minutes.[14][18]

Seek medical attention if irritation develops or

persists.[13]

Immediately flush eyes with plenty of water for

at least 15 minutes at an emergency eyewash
Eye Contact station, holding the eyelids open.[11][19]

Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention.[11]

Do NOT induce vomiting.[4][12] If the person is
conscious, rinse their mouth thoroughly with
Ingestion water. Never give anything by mouth to an
unconscious person.[14] Call a physician or
Poison Control Center immediately.[4][12]

Fire and Reactivity Data

» Fire-Fighting Measures: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish a fire.[4][14] A water spray can be used to cool fire-exposed containers.[6]

e Hazardous Combustion Products: Thermal decomposition can lead to the release of toxic
and irritating gases, including carbon oxides (CO, COz), nitrogen oxides (NOx), and
hydrogen bromide gas.[5][14][20] Firefighters must wear a self-contained breathing
apparatus (SCBA) and full protective gear.[4][5]

Disposal Considerations
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All waste containing 4-Bromoquinazoline, including contaminated PPE and cleanup materials,
must be treated as hazardous chemical waste.

o Collect waste in sealed, properly labeled containers.

¢ Disposal must be conducted through a licensed professional waste disposal service in
accordance with all applicable federal, state, and local environmental regulations.[4] Do not
allow the material to enter sewer systems or waterways.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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